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Compound of Interest

Compound Name: RJR-2429 dihydrochloride

CAS No.: 1021418-53-0

Cat. No.: B610496

Get Quote

Proper disposal of laboratory chemicals is paramount for ensuring personnel safety and

environmental protection. This document provides detailed procedures for the safe disposal of

RJR-2429 dihydrochloride, a potent nicotinic acetylcholine receptor (AChR) agonist. The

following guidelines are based on currently available safety data sheets (SDS).

Hazard Assessment
According to the Safety Data Sheet from Cayman Chemical, RJR-2429 dihydrochloride is not

classified as a hazardous substance under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] Its hazard ratings are minimal, indicating a low risk

under normal handling conditions.[1]

Hazard Classification Rating System

Health 0 NFPA & HMIS

Fire 0 NFPA & HMIS

Reactivity 0 NFPA & HMIS
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NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System.

Ratings scale from 0 (minimal hazard) to 4 (severe hazard).

Personal Protective Equipment (PPE)
While no special personal protective equipment is required for handling RJR-2429
dihydrochloride, standard laboratory practices should always be observed.[1] This includes

wearing safety glasses and gloves.

Disposal Procedures
The recommended disposal method for RJR-2429 dihydrochloride depends on the quantity

and local regulations.

For Small Quantities:

Smaller quantities of RJR-2429 dihydrochloride can be disposed of with household waste.

[1]

For Spills:

Containment: Mechanically pick up the spilled material.[1]

Environmental Protection: Prevent the substance from entering sewers, surface water, or

ground water.[1]

For Uncleaned Packaging:

Disposal of uncleaned packaging must be conducted in accordance with official regulations.

[1] Consult your institution's environmental health and safety (EHS) office for specific

guidance on packaging disposal.

The following diagram outlines the decision-making process for the proper disposal of RJR-
2429 dihydrochloride.
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Start: Have RJR-2429 dihydrochloride for disposal

Is it a small quantity?

Dispose of with household waste

Yes

Consult institutional EHS for large quantity disposal

No

Is the packaging uncleaned?

Dispose of packaging according to official regulations

Yes

End

No

Click to download full resolution via product page

Caption: Disposal workflow for RJR-2429 dihydrochloride.

Disclaimer: This information is intended for guidance purposes only and is based on the

provided Safety Data Sheet. Researchers, scientists, and drug development professionals

should always consult their institution's specific safety protocols and local regulations before

handling and disposing of any chemical. This product is for research use only and not for

human or veterinary use.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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